Cas no 1261870-57-8 (3-Fluoro-5-hydroxypyridine-4-sulfonyl chloride)

3-Fluoro-5-hydroxypyridine-4-sulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis and pharmaceutical applications. Its key structural features—a reactive sulfonyl chloride group, a fluorine substituent, and a hydroxyl group—make it valuable for introducing sulfonyl moieties into target molecules with high selectivity. The fluorine atom enhances electrophilicity and can influence binding interactions in drug design, while the hydroxyl group offers additional functionalization opportunities. This compound is particularly useful in the synthesis of sulfonamides and other derivatives, providing efficient reactivity under mild conditions. Its stability and well-defined reactivity profile make it a reliable intermediate for medicinal chemistry and material science research.

3-Fluoro-5-hydroxypyridine-4-sulfonyl chloride structure

1261870-57-8 structure

Product Name:3-Fluoro-5-hydroxypyridine-4-sulfonyl chloride

CAS No:1261870-57-8

MF:C₅H₃ClFNO₃S

MW:211.598622560501

CID:4920605

Update Time:2025-10-29

3-Fluoro-5-hydroxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-fluoro-5-hydroxypyridine-4-sulfonyl chloride
- 3-Fluoro-5-hydroxypyridine-4-sulfonyl chloride
- Inchi： 1S/C5H3ClFNO3S/c6-12(10,11)5-3(7)1-8-2-4(5)9/h1-2,9H
- InChI Key： WLDRLPPMHXIHFT-UHFFFAOYSA-N
- SMILES： ClS(C1C(=CN=CC=1O)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 252
XLogP3: 1.2
Topological Polar Surface Area: 75.6

3-Fluoro-5-hydroxypyridine-4-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024001407-250mg	3-Fluoro-5-hydroxypyridine-4-sulfonyl chloride	1261870-57-8	97%	250mg	646.00 USD	2021-06-09
Alichem	A024001407-500mg	3-Fluoro-5-hydroxypyridine-4-sulfonyl chloride	1261870-57-8	97%	500mg	1,038.80 USD	2021-06-09
Alichem	A024001407-1g	3-Fluoro-5-hydroxypyridine-4-sulfonyl chloride	1261870-57-8	97%	1g	1,848.00 USD	2021-06-09